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Cat. No.: B1231181 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Isocalophyllic acid, a natural compound isolated from plants of the Calophyllum genus, has

garnered interest within the scientific community for its potential therapeutic applications. This

technical guide provides a comprehensive overview of the molecular formula and weight of

isocalophyllic acid, alongside a summary of its reported biological activities. While specific

mechanistic details and in-depth experimental protocols for isocalophyllic acid are not

extensively documented in publicly available literature, this document consolidates the existing

knowledge and draws parallels from closely related compounds to offer a foundational

understanding for research and development professionals.

Physicochemical Properties
A clear understanding of the fundamental physicochemical properties of a compound is

paramount for any research endeavor. The key identifiers for isocalophyllic acid are

summarized in the table below.
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Property Value Citation(s)

Molecular Formula C₂₅H₂₄O₆ [1][2]

Molecular Weight 420.45 g/mol [1]

IUPAC Name

(Z)-3-[(2R,3S)-5-hydroxy-

2,3,8,8-tetramethyl-4-oxo-2,3-

dihydropyrano[2,3-h]chromen-

6-yl]-3-phenylprop-2-enoic acid

[1][2]

CAS Number 157810-76-9 [1]

Reported Biological Activities
Isocalophyllic acid has been reported to exhibit a range of biological activities, primarily in the

realms of antimicrobial and cytotoxic effects. It is often found in combination with calophyllic

acid, and studies on extracts from its source, Calophyllum inophyllum, have revealed a broad

spectrum of pharmacological properties, including anti-inflammatory and antioxidant activities.

Cytotoxic Activity
While specific studies detailing the cytotoxic mechanism of isocalophyllic acid are limited, it

has been identified as a cytotoxic agent. The general workflow for assessing the cytotoxic

potential of a natural compound like isocalophyllic acid is depicted below.
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Figure 1. A generalized workflow for determining the in vitro cytotoxicity of a compound.
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A common experimental protocol to determine the cytotoxicity of a natural compound involves

the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

Experimental Protocol: MTT Assay for Cytotoxicity

Cell Seeding: Plate cancer cells in a 96-well plate at a predetermined density and allow them

to adhere overnight.

Compound Treatment: Treat the cells with various concentrations of isocalophyllic acid,

typically in a logarithmic dilution series. Include a vehicle control (e.g., DMSO) and a positive

control (a known cytotoxic drug).

Incubation: Incubate the treated cells for a specified period, commonly 24, 48, or 72 hours,

under standard cell culture conditions (37°C, 5% CO₂).

MTT Addition: After the incubation period, add MTT solution to each well and incubate for an

additional 2-4 hours. During this time, viable cells with active mitochondrial dehydrogenases

will convert the soluble yellow MTT into insoluble purple formazan crystals.

Solubilization: Add a solubilizing agent (e.g., DMSO or a specialized buffer) to each well to

dissolve the formazan crystals.

Absorbance Measurement: Measure the absorbance of the resulting colored solution using a

microplate reader at a wavelength of approximately 570 nm.

Data Analysis: Calculate the percentage of cell viability for each concentration relative to the

vehicle control. The half-maximal inhibitory concentration (IC₅₀) value, which is the

concentration of the compound that inhibits cell growth by 50%, can then be determined by

plotting a dose-response curve.

Antimicrobial Activity
Isocalophyllic acid has also been identified as an antimicrobial agent. The evaluation of

antimicrobial activity typically involves determining the minimum inhibitory concentration (MIC)

of the compound against various microbial strains.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b1231181?utm_src=pdf-body
https://www.benchchem.com/product/b1231181?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1231181?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation Assay Incubation Data Analysis

Isocalophyllic Acid
(Test Compound) Serial Dilution of Compound

in Broth or on Agar

Bacterial or Fungal
Strains

Inoculation with
Microbial Suspension

Incubate under
optimal growth

conditions

Determine Minimum
Inhibitory Concentration (MIC)

Inflammatory Pathways Cell Survival Pathways

Isocalophyllic Acid

NF-κB Pathway

Inhibition?

MAPK Pathway

Inhibition?

PI3K/Akt Pathway

Inhibition?

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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